Cas no 5625-67-2 (Piperazin-2-one)

• Product Name: Piperazin-2-one
• CAS No: 5625-67-2
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD01318687
• CID: 46056
• PubChem ID: 231360
• Update Time: 2025-04-18

Piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• Piperazin-2-one
• Piperazine-2-one
• 2-Piperadone
• 2-Piperazinone
• 2-piperazone
• pyrazin-2(3H)-one
• 2-ketopiperazine
• 2-Oxopiperazine
• 3-ketopiperazine
• 3-oxo-piperazin
• monoketopiperazine
• oxopiperazine
• Piperazinone
• piperazinyl-2-one
• piperazone
• PB23229
• NSC-27441
• MFCD01318687
• SCHEMBL5194
• F1775-0070
• DTXSID10282698
• 2-Oxopiperazine--d6
• 3-oxopiperazine
• BB 0218076
• SY002559
• piperizin-2-one
• 2-oxo-piperazine
• piperazin-2-one;2-Oxopiperazine
• BCP26674
• Z56968535
• NSC 27441
• W-203124
• 3,4,5,6-tetrahydropyrazin-2-ol
• AM20100386
• UNII-K9H2S9K98E
• 2-Piperazine-one
• AKOS022140684
• CHEBI:195071
• A8081
• PS-9326
• AKOS000269318
• FT-0649566
• keto piperazine
• 5625-67-2
• 2(1H)-PYRAZINONE, TETRAHYDRO-
• EN300-08705
• piperazin-2-on
• AC-1109
• K9H2S9K98E
• HY-20128
• piperazin-3-one
• NSC27441
• CS-B0039
• P1867
• BP-11215
• 2-Oxopiperazine, 97%
• STR07287
• ALBB-012180
• STL301724
• DB-031180
• STK025825

• MDL： MFCD01318687
• Inchi： 1S/C4H8N2O/c7-4-3-5-1-2-6-4/h5H,1-3H2,(H,6,7)
• InChI Key： IWELDVXSEVIIGI-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1
• BRN： 107796

Computed Properties

• Exact Mass: 100.06400
• Monoisotopic Mass: 100.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2
• Melting Point: 131.0 to 136.0 deg-C
• Boiling Point: 164°C/5mmHg(lit.)
• Flash Point: 166.3℃
• Refractive Index: 1.615
• Stability/Shelf Life: Stable, but may be light and moisture sensitive. Incompatible with oxidizing agents.
• PSA: 41.13000
• LogP: -0.63660
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Piperazin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38; R43